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Compound of Interest

ethyl (1S,3R)-3-

Compound Name:
hydroxycyclohexanecarboxylate

CAS No.: 1680213-12-0

Cat. No.: B3393004

Get Quote

Executive Summary

Ethyl (1S,3R)-3-hydroxycyclohexanecarboxylate (CAS: 1680213-12-0 for the relative
stereoisomer; specific enantiomer citations vary) is a critical chiral building block in the
synthesis of pharmaceutical intermediates, particularly for neuraminidase inhibitors and
phosphodiesterase 4 (PDE4) inhibitors.[1] With a molecular weight of 172.22 g/mol , this
molecule presents specific stereochemical challenges—namely, the control of the cis-1,3
relationship between the hydroxyl and carboxylate moieties.

This guide details the physicochemical profile, validated synthetic pathways, and rigorous
analytical protocols required to maintain enantiomeric excess (ee) >98% in drug development

workflows.

Part 1: Physicochemical Profile & Molecular
Weight[2]
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The precise molecular weight is critical for stoichiometric calculations in multi-step GMP
synthesis.

Core Data Table

Property Value Technical Note

Based on standard atomic

Molecular Weight 172.22 g/mol weights (

)

Critical for High-Res MS

Monoisotopic Mass 172.110 Da . o
identification

Molecular Formula

Corresponds to the cis-isomer

Stereochemistry (1S, 3R) ) o
in 1,3-substitution
High vacuum required for
Boiling Point 127-134 °C (0.1 mmHg) distillation to prevent thermal
epimerization
) Essential for volumetric dosing
Density 1.068 g/mL (25 °C) ) )
in flow chemistry
Lipophilic nature (
Solubility DCM, EtOAc, MeOH

)

Stereochemical Context

In 1,3-disubstituted cyclohexanes, the (1S, 3R) configuration (where substituents are different)
typically adopts the cis-geometry. This allows both the ethyl ester and the hydroxyl group to
occupy equatorial positions in the chair conformation, making it thermodynamically more stable
than its trans-(1S, 3S) diastereomer.

Part 2: Synthetic Routes & Causality

Achieving the (1S, 3R) configuration requires distinguishing between the ketone reduction’'s
facial selectivity. Two primary routes are field-proven: Asymmetric Transfer Hydrogenation
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(ATH) and Biocatalytic Reduction.

Route A: Asymmetric Transfer Hydrogenation
(Chemical)

Mechanism:[2] Noyori-type reduction using Ruthenium catalysts. Causality: The chiral ligand
(e.q., (5,5)-Ts-DPEN) dictates the hydride attack face, overriding the substrate's inherent steric
bias.

Route B: Biocatalytic Resolution (Enzymatic)

Mechanism: Ketoreductase (KRED) mediated reduction. Causality: Enzymes provide a rigid
active site that exclusively accepts the si- or re-face of the ketone, often yielding >99% ee.

Workflow Visualization

The following diagram illustrates the decision matrix for synthesis, highlighting the critical
divergence between chemical and enzymatic routes.

R a Yield: ~85%
High Throughput Ru-BINAP dr: 90:10
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Click to download full resolution via product page

Figure 1: Comparative synthetic workflow for the generation of the (1S,3R) isomer, contrasting
chemical yield vs. enzymatic specificity.

Part 3: Analytical Validation Protocols

Trustworthiness in chiral synthesis relies on self-validating analytical loops. You cannot rely on
optical rotation alone due to the low specific rotation values of aliphatic alcohols.

Protocol 1: Chiral HPLC Method

Objective: Quantify Enantiomeric Excess (ee).
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Column Selection: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

Mobile Phase: n-Hexane : Isopropanol (90:10 to 95:5).

o Why: Low polarity prevents peak broadening of the hydroxyl moiety.

Flow Rate: 0.5 mL/min (isocratic).

Detection: UV at 210 nm (ester carbonyl absorption).

Validation: Inject racemic standard first to establish separation factor (

). The (1S,3R) peak typically elutes distinct from the (1R,3S) enantiomer.

Protocol 2: NMR Stereochemical Assignment

Objective: Confirm cis vs. trans relative configuration (Diastereomeric Ratio - dr).

e Solvent:

o Experiment: 1D NOE (Nuclear Overhauser Effect) or 2D NOESY.
e Logic:
o Irradiate the H1 proton (alpha to ester).

o Observation: If a strong NOE enhancement is observed at H3 (alpha to hydroxyl), the
protons are on the same face (1,3-diaxial relationship), implying the substituents are trans
(diequatorial).

o Correction: In the stable chair form of the cis-isomer (1S,3R), both groups are equatorial.
Therefore, H1 and H3 are both axial. A strong NOE between H1 and H3 confirms the cis-
diequatorial arrangement of the substituents (since the protons are 1,3-diaxial).

Analytical Logic Tree
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Figure 2: Quality Control decision tree ensuring molecular weight confirmation, enantiomeric
purity, and correct diastereomeric configuration.

Part 4: Pharmaceutical Applications[2][6][8][9]

The (1S,3R)-3-hydroxycyclohexanecarboxylate scaffold is not merely a solvent or reagent; it is
a pharmacophore precursor.

* Neuraminidase Inhibitors: The cyclohexane ring mimics the transition state of sialic acid
cleavage. The (1S,3R) stereochemistry is often required to position the hydroxyl group for
hydrogen bonding within the viral enzyme active site.

o PDEA4 Inhibitors: Used in respiratory therapeutics (COPD/Asthma). The ethyl ester is often
hydrolyzed to the acid, which is then coupled to aryl amines. The chiral center at C3 dictates
the binding affinity to the phosphodiesterase pocket.

o Safety & Handling:
o Flash Point: >100°C (Closed Cup).
o Storage: Hygroscopic. Store under Nitrogen at 2—-8°C.

o Toxicity: Irritant. Standard PPE (gloves, goggles) required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Chiral Precision: A Technical Guide to Ethyl (1S,3R)-3-
hydroxycyclohexanecarboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3393004/docs#chiral-precision-a-technical-guide-to-
ethyl-1s-3r-3-hydroxycyclohexanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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